Cas no 20048-92-4 (1-ethyl-2-methylquinolinium toluene-p-sulphonate)

• Product Name: 1-ethyl-2-methylquinolinium toluene-p-sulphonate
• CAS No: 20048-92-4
• MF: C₁₉H₂₁NO₃S
• MW: 343.439944028854
• CID: 908911
• PubChem ID: 88344
• Update Time: 2025-04-19

1-ethyl-2-methylquinolinium toluene-p-sulphonate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-methylquinolinium toluene-p-sulphonate
• 1-ethyl-2-methylquinolin-1-ium,4-methylbenzenesulfonate
• N-ETHYLQUINALDINIUM TOSYLATE
• 1-Ethyl-2-methylquinolinium 4-methylbenzenesulfonate
• 243-484-0
• WUMNSSKPKRSZJL-UHFFFAOYSA-M
• 1-ethyl-2-methylquinolin-1-ium; 4-methylbenzenesulfonate
• Quinolinium, 1-ethyl-2-methyl-, 4-methylbenzenesulfonate (1:1)
• 1-Ethyl-2-methylquinolinium p-toluenesulfonate
• NS00083052
• 1-ethyl-2-methylquinolin-1-ium;4-methylbenzenesulfonate
• DTXSID8066551
• SCHEMBL5695428
• EINECS 243-484-0
• SCHEMBL1836203
• Quinolinium, 1-ethyl-2-methyl-, salt with 4-methylbenzenesulfonic acid (1:1)
• 1-Ethyl-2-methylquinolinium 4-methylbenzenesulfonate (1:1)
• 20048-92-4

• Inchi： 1S/C12H14N.C7H8O3S/c1-3-13-10(2)8-9-11-6-4-5-7-12(11)13;1-6-2-4-7(5-3-6)11(8,9)10/h4-9H,3H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： WUMNSSKPKRSZJL-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(CC)C(C)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 343.12433
• Monoisotopic Mass: 343.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• PSA: 61.08